Cas no 70445-84-0 (1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol)

• Product Name: 1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol
• CAS No: 70445-84-0
• MF: C₁₂H₁₄OS
• MW: 206.303962230682
• CID: 843944
• PubChem ID: 21678054
• Update Time: 2025-04-19

1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol
• 1-(1-benzothiophen-2-yl)-2-methylpropan-1-ol
• Benzo[b]thiophene-2-methanol, α-(1-methylethyl)-
• DTXSID00616827
• 70445-84-0

• Inchi： 1S/C12H14OS/c1-8(2)12(13)11-7-9-5-3-4-6-10(9)14-11/h3-8,12-13H,1-2H3
• InChI Key： VWSITIDFYLJEDK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C(C)C)O

Computed Properties

• Exact Mass: 206.07653624g/mol
• Monoisotopic Mass: 206.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes